Cas no 2228721-73-9 (2-(5-phenylthiophen-2-yl)propanenitrile)

• Product Name: 2-(5-phenylthiophen-2-yl)propanenitrile
• CAS No: 2228721-73-9
• MF: C₁₃H₁₁NS
• MW: 213.298141717911
• CID: 6461804
• PubChem ID: 165753137
• Update Time: 2025-05-20

2-(5-phenylthiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-phenylthiophen-2-yl)propanenitrile
• 2228721-73-9
• EN300-1860448

• Inchi： 1S/C13H11NS/c1-10(9-14)12-7-8-13(15-12)11-5-3-2-4-6-11/h2-8,10H,1H3
• InChI Key： AHRQIZHUQPPHCK-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C#N)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.06122053g/mol
• Monoisotopic Mass: 213.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52Ų

Additional information on 2-(5-phenylthiophen-2-yl)propanenitrile

Introduction to 2-(5-phenylthiophen-2-yl)propanenitrile (CAS No. 2228721-73-9)

2-(5-phenylthiophen-2-yl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228721-73-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a nitrile functional group and a phenylthiophene moiety, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The phenylthiophene ring is particularly noteworthy for its presence in numerous biologically active scaffolds, while the nitrile group introduces reactivity that is often exploited in synthetic pathways.

The structural framework of 2-(5-phenylthiophen-2-yl)propanenitrile consists of a propanenitrile backbone linked to a 5-phenylthiophene unit. This configuration allows for diverse interactions with biological targets, making it a valuable intermediate in the synthesis of more complex molecules. The phenylthiophene segment, characterized by its aromaticity and sulfur-containing heterocycle, has been extensively studied for its role in modulating biological processes. Its incorporation into drug candidates has shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their inherent biological activity and chemical diversity. 2-(5-phenylthiophen-2-yl)propanenitrile exemplifies this trend, as it combines the favorable properties of both the nitrile and phenylthiophene groups. The nitrile group is known for its ability to participate in hydrogen bonding interactions and can serve as a precursor for other functional groups such as amides or carboxylic acids. This adaptability makes it a versatile building block in drug design.

One of the most compelling aspects of 2-(5-phenylthiophen-2-yl)propanenitrile is its potential as a precursor for more complex pharmacophores. Researchers have leveraged its structure to develop novel compounds with enhanced biological activity. For instance, derivatives of this molecule have been investigated for their antimicrobial properties, where the phenylthiophene ring contributes to binding interactions with bacterial enzymes. Additionally, modifications at the nitrile position have led to compounds with improved solubility and metabolic stability, critical factors in drug development.

The synthesis of 2-(5-phenylthiophen-2-yl)propanenitrile typically involves multi-step organic transformations that highlight the compound's synthetic utility. Common synthetic routes include cross-coupling reactions between halogenated phenylthiophenes and propargylamine derivatives, followed by cyanation steps to introduce the nitrile group. These methodologies showcase the compound's role as a key intermediate in constructing more intricate molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(5-phenylthiophen-2-yl)propanenitrile's interactions with biological targets. Molecular modeling studies have revealed that the phenylthiophene moiety can engage in π-stacking interactions with aromatic residues in proteins, while the nitrile group can form hydrogen bonds or coordinate with metal ions. These insights have guided the design of more potent and selective drug candidates.

The pharmaceutical industry's interest in 2-(5-phenylthiophen-2-yl)propanenitrile is also driven by its potential applications in developing treatments for neurological disorders. The phenylthiophene scaffold is found in several FDA-approved drugs used to manage conditions such as epilepsy and depression. By modifying this core structure, researchers aim to discover new therapeutics with improved efficacy and reduced side effects. The nitrile group's reactivity further allows for the introduction of pharmacological functionalities that can fine-tune drug properties.

In conclusion, 2-(5-phenylthiophen-2-yl)propanenitrile (CAS No. 2228721-73-9) represents a promising compound in medicinal chemistry due to its structural features and synthetic flexibility. Its combination of a phenylthiophene ring and a nitrile group offers unique opportunities for designing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical innovation.